Cas no 1226429-03-3 (2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1226429-03-3
• MF: C₂₃H₂₁ClN₄OS
• MW: 436.957042455673
• CID: 5393976
• Update Time: 2025-10-29

2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 7-(4-chlorophenyl)-2-[4-(phenylmethyl)-1-piperazinyl]-

• Inchi： 1S/C23H21ClN4OS/c24-18-8-6-17(7-9-18)19-15-30-21-20(19)25-23(26-22(21)29)28-12-10-27(11-13-28)14-16-4-2-1-3-5-16/h1-9,15H,10-14H2,(H,25,26,29)
• InChI Key： SJJASNQAZTURBP-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=CC=C3)CC2)NC(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1

Computed Properties

• Exact Mass: 436.112
• Monoisotopic Mass: 436.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 577.1±60.0 °C(Predicted)
• pka: 6.57±0.10(Predicted)

Additional information on 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No: 1226429-03-3)

2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its fused heterocyclic system comprising a thiophene ring and a pyrimidine core, is appended with functional groups such as a benzylpiperazine moiety and a 4-chlorophenyl substituent. These features contribute to its unique pharmacophoric properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of this compound is of particular interest due to its potential interactions with biological targets. The thieno[3,2-d]pyrimidin-4-one scaffold is known to exhibit diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the 4-benzylpiperazine group introduces an additional layer of complexity, as piperazine derivatives are frequently incorporated into drugs due to their ability to modulate receptor binding and enhance solubility. The 4-chlorophenyl substituent further influences the electronic and steric properties of the molecule, potentially affecting its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the benzylpiperazine moiety may interact with specific amino acid residues in protein targets, while the thieno[3,2-d]pyrimidin-4-one core could engage in hydrogen bonding or π-stacking interactions. These insights are crucial for designing derivatives with improved pharmacokinetic profiles and reduced off-target effects.

In the context of current research, this compound has been investigated for its potential role in modulating neurotransmitter systems. The benzylpiperazine group is particularly relevant here, as it is a common pharmacophore in drugs targeting serotonin and dopamine receptors. Preliminary studies indicate that derivatives of this compound may exhibit activity as serotonin receptor modulators, which could have therapeutic implications in conditions such as depression and anxiety disorders. Additionally, the thieno[3,2-d]pyrimidin-4-one scaffold has shown promise in inhibiting kinases involved in cancer progression, suggesting that this compound could be a valuable tool for developing novel anticancer agents.

The synthesis of 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and functional group transformations are typically employed to construct the desired framework. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce the benzylpiperazine and 4-chlorophenyl substituents with high regioselectivity.

The pharmacological evaluation of this compound has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated that certain derivatives exhibit potent inhibition of enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These enzymes are critical regulators of cell cycle progression and signal transduction pathways, making them attractive targets for therapeutic intervention. Moreover, the compound has shown modest activity against bacterial strains resistant to conventional antibiotics, highlighting its potential as a novel antimicrobial agent.

One of the most compelling aspects of this research is the integration of experimental data with computational predictions. By leveraging machine learning algorithms and large-scale databases of bioactive compounds, researchers can identify structural features that correlate with biological activity. This approach has been instrumental in optimizing the lead structure towards higher efficacy and selectivity. For example, virtual screening techniques have been used to identify analogs of this compound that may exhibit improved binding affinity while minimizing toxicity.

The future direction of research on 2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one will likely focus on understanding its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate the three-dimensional structure of protein complexes formed with this compound. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into human trials.

Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into clinical applications. Companies specializing in drug development are actively exploring novel heterocyclic compounds like this one for their potential therapeutic value. By combining expertise in medicinal chemistry with state-of-the-art biotechnological tools, researchers can accelerate the discovery pipeline for next-generation drugs.

In conclusion,2-(4-benzylpiperazin-1-yl)-7-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a fascinating example of how structural complexity can lead to unique biological activities. Its potential applications in treating neurological disorders and cancer make it an attractive target for further research. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping future therapeutic strategies.